Cas no 1351591-87-1 (2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide
• CAS No: 1351591-87-1
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 5948651
• PubChem ID: 56765176
• Update Time: 2025-05-20

2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide
• 2-(4-chlorophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]acetamide
• F6200-0594
• 1351591-87-1
• VU0536237-1
• AKOS017589258
• 2-(4-chlorophenyl)-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)acetamide

• Inchi： 1S/C14H18ClNO3/c15-12-3-1-11(2-4-12)9-13(17)16-10-14(18)5-7-19-8-6-14/h1-4,18H,5-10H2,(H,16,17)
• InChI Key： HCRVSZZZABMQFY-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCOCC1)(=O)CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide

Comprehensive Guide to 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide (CAS 1351591-87-1): Properties, Applications, and Research Insights

2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide (CAS 1351591-87-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This chlorophenyl acetamide derivative features a unique molecular structure combining a 4-chlorophenyl group with a hydroxyoxan moiety, making it particularly interesting for drug discovery applications. The compound's molecular formula C14H18ClNO3 and molecular weight 283.75 g/mol position it as a mid-sized molecule with optimal properties for medicinal chemistry studies.

Recent scientific literature highlights the growing importance of N-(4-hydroxyoxan-4-yl)methylacetamide derivatives in developing novel therapeutic agents. The presence of both chlorophenyl and hydroxyoxan groups in 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide suggests potential applications in targeting specific biological pathways. Researchers are particularly interested in its possible enzyme inhibition properties and receptor binding capabilities, which are currently under investigation in several academic laboratories.

The synthesis of CAS 1351591-87-1 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's structural integrity. Stability studies indicate that 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide maintains its chemical properties under standard storage conditions, making it suitable for long-term research applications.

In the context of current pharmaceutical trends, this compound aligns with the growing demand for small molecule modulators of biological targets. The 4-chlorophenyl acetamide scaffold is known to exhibit various pharmacological activities, while the hydroxyoxan moiety may contribute to improved solubility and bioavailability - key factors in modern drug design. These characteristics make 1351591-87-1 a valuable building block in medicinal chemistry programs.

From a commercial perspective, 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. The compound's pricing reflects its status as a research-grade chemical, with costs varying based on purity levels and order quantities. Market analysts note increasing interest in such chiral acetamide derivatives, particularly for neuroscience and metabolic disorder research applications.

Researchers working with CAS 1351591-87-1 should be aware of its physicochemical properties, including its melting point range (typically 120-125°C) and solubility profile (soluble in common organic solvents like DMSO and methanol). These characteristics are crucial for experimental design, especially in biological assays where solvent choice can significantly impact results. The compound's logP value, estimated around 2.1, suggests moderate lipophilicity, which is often desirable for drug candidates.

The safety profile of 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide requires standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its material safety data sheet (MSDS) recommends handling in accordance with good laboratory practices. Researchers frequently search for information about the compound's stability under various pH conditions and compatibility with biological matrices, which are important considerations for experimental design.

In the broader context of drug discovery, 4-chlorophenyl containing compounds like 1351591-87-1 continue to attract attention due to their versatile pharmacological potential. Recent publications have explored similar structures for their anti-inflammatory properties, neuroprotective effects, and metabolic modulation capabilities. These research directions align with current healthcare priorities, including the search for novel treatments for chronic diseases and neurological disorders.

Future research on 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide may focus on structure-activity relationship studies to optimize its biological effects. The compound's crystalline form and polymorphic behavior could also be areas of investigation, particularly for pharmaceutical development purposes. As the scientific community continues to explore heterocyclic acetamide derivatives, compounds like CAS 1351591-87-1 will likely remain important tools in medicinal chemistry research.

For researchers considering working with this compound, it's worth noting that several patent applications have mentioned similar hydroxyoxan-containing molecules, indicating commercial interest in this chemical space. The exact synthetic route to 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide may vary between suppliers, potentially affecting impurity profiles and batch-to-batch consistency - factors that should be considered when planning critical experiments.

In conclusion, 2-(4-chlorophenyl)-N-(4-hydroxyoxan-4-yl)methylacetamide (CAS 1351591-87-1) represents an interesting example of modern medicinal chemistry building blocks. Its combination of chlorophenyl and hydroxyoxan functionalities offers multiple possibilities for structural modification and biological evaluation. As research into targeted therapies continues to expand, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.